Cas no 69998-58-9 (Benzenesulfonic acid, 2,3,5,6-tetramethyl-, sodium salt(1:1))
69998-58-9 structure
Product Name:Benzenesulfonic acid, 2,3,5,6-tetramethyl-, sodium salt(1:1)
CAS No:69998-58-9
MF:C10H14O3S
MW:214.281362056732
CID:529955
PubChem ID:299181
Update Time:2025-04-19
Benzenesulfonic acid, 2,3,5,6-tetramethyl-, sodium salt(1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid, 2,3,5,6-tetramethyl-, sodium salt(1:1)
- 2,3,5,6-tetramethylbenzenesulfonic acid
- 1,2,4,5-tetramethylbenzene-3-sulfonic acid
- 1,2,4,5-Tetramethylbenzol-sulfonsaeure
- 2,3,5,6-tetramethyl-aniline
- 2,3,5,6-tetramethylbenzene-1-sulfonic acid
- 2,3,5,6-tetramethyl-benzenesulfonic acid
- 2,3,5,6-tetramethyl-benzenesulfonic acid , sodium salt
- 2,3,5,6-Tetramethyl-benzolsulfonsaeu
- 2,3,5,6-tetramethylphenylamine
- AC1MQQV5
- AE-562
- AG-B-83999
- aminodurene
- CTK6B4634
- sodium durenesulphonate
- AKOS002384371
- NSC-171648
- AS-871/43296515
- DTXSID10963672
- MFCD08162355
- CS-0332119
- SCHEMBL2864849
- NSC171648
- 4681-78-1
- Benzenesulfonic acid,2,3,5,6-tetramethyl-,sodium salt(1:1)
- 69998-58-9
-
- Inchi: 1S/C10H14O3S/c1-6-5-7(2)9(4)10(8(6)3)14(11,12)13/h5H,1-4H3,(H,11,12,13)
- InChI Key: KJJMOCUMRBSKTE-UHFFFAOYSA-N
- SMILES: S(C1C(C)=C(C)C=C(C)C=1C)(=O)(=O)O
Computed Properties
- Exact Mass: 214.06642
- Monoisotopic Mass: 214.06636548g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 62.8Ų
Experimental Properties
- PSA: 54.37
Benzenesulfonic acid, 2,3,5,6-tetramethyl-, sodium salt(1:1) Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
69998-58-9 (Benzenesulfonic acid, 2,3,5,6-tetramethyl-, sodium salt(1:1)) Related Products
- 3453-83-6(2,4,6-Trimethylbenzenesulfonic acid)
- 609-54-1(2,5-Dimethylbenzenesulfonic acid)
- 66905-17-7(2,5-Dimethylbenzenesulfonic Acid Dihydrate)
- 835617-36-2(Mesitylenesulfonic acid dihydrate)
- 25241-15-0(Benzenesulfonic acid,2,6-dimethyl-)
- 88-20-0(o-Toluenesulfonic Acid)
- 25321-41-9(Dimethylbenzene Sulfonic Acid)
- 88-61-9(2,4-Xylenesulfonic Acid)
- 3453-84-7(2,4,5-Trimethylbenzenesulfonic acid)
- 618-01-9(3,4-dimethylbenzene-1-sulfonic acid)
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